![molecular formula C11H13N3O2 B2809915 5-ethoxy-1H-indole-2-carbohydrazide CAS No. 30464-76-7](/img/structure/B2809915.png)
5-ethoxy-1H-indole-2-carbohydrazide
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Overview
Description
5-Ethoxy-1H-indole-2-carbohydrazide is a chemical compound with the molecular formula C11H13N3O2 and a molecular weight of 219.25 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
This compound is a product for proteomics research . It should be stored at room temperature .Scientific Research Applications
Pharmacological Activities
Indole derivatives, including those similar to 5-ethoxy-1H-indole-2-carbohydrazide, have been synthesized and evaluated for their pharmacological properties. For instance, Basavarajaiah and Mruthyunjayaswamy (2021) synthesized ethyl-3-oxo-3-{2-[(5-substituted-3-phenyl-1H-indol-2-yl) carbonyl] hydrazinyl} propanoates and further reacted them to yield compounds with anti-inflammatory and analgesic activities (Basavarajaiah & Mruthyunjayaswamy, 2021).
Crystal Structure Analysis
The crystal structure of related compounds, like those synthesized by reacting 5-methyl-7-nitro-1H-indole-2-carbohydrazide, provides insight into the molecular configuration and potential for hydrogen bonding and π–π interactions, which are crucial for understanding their biological activity (Errossafi et al., 2015).
Synthesis of Novel Compounds
New derivatives have been prepared using key intermediates like 1-(4-methoxybenzyl)-1H-indole-3-carbohydrazide, showing potential antineoplastic activity. These syntheses pave the way for the development of new drugs with specific therapeutic targets (Farghaly et al., 2012).
Antimicrobial and Antioxidant Activities
Compounds synthesized from indole-2-carbohydrazides have been screened for their antimicrobial activity, highlighting the versatility of indole derivatives in combating various microbial strains. Additionally, some of these compounds have shown promising antioxidant properties, further broadening their potential therapeutic applications (Basavarajaiah & Mruthyunjayaswamy, 2009).
Potential in Cancer Therapy
Derivatives have been evaluated for their cytotoxic activity against human cancer cell lines, with some showing more potent antiproliferative activity than standard drugs. This suggests the potential of indole-2-carbohydrazide derivatives in cancer therapy, offering a new avenue for drug development (Zhang et al., 2011).
Future Directions
Indole derivatives, including 5-ethoxy-1H-indole-2-carbohydrazide, have diverse biological activities and immense potential for further exploration for new therapeutic possibilities . Researchers are interested in synthesizing various scaffolds of indole for screening different pharmacological activities .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which include this compound, have a broad spectrum of biological activities and can bind with high affinity to multiple receptors . These receptors could potentially be the targets of 5-ethoxy-1H-indole-2-carbohydrazide.
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in their biological effects . The exact nature of these interactions and changes would depend on the specific targets involved.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Indole derivatives are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that this compound could have a range of molecular and cellular effects.
Biochemical Analysis
Biochemical Properties
5-Ethoxy-1H-indole-2-carbohydrazide, like other indole derivatives, is likely to interact with a variety of enzymes, proteins, and other biomoleculesIndole derivatives are known to exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Cellular Effects
Indole derivatives have been shown to influence cell function in a variety of ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Indole derivatives are known to exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
5-ethoxy-1H-indole-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c1-2-16-8-3-4-9-7(5-8)6-10(13-9)11(15)14-12/h3-6,13H,2,12H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONOLNCQRLCOPCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)NC(=C2)C(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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